Cas no 824969-99-5 (1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide)

• Product name: 1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide
• CAS No: 824969-99-5
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• CID: 689590
• PubChem ID: 71418284

1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazolidine, 2-(3-butenyl)-5-(phenylmethyl)-, 1,1-dioxide
• 2-benzyl-5-but-3-enyl-1,2,5-thiadiazolidine 1,1-dioxide
• DTXSID10837602
• 824969-99-5
• 2-Benzyl-5-(but-3-en-1-yl)-1lambda~6~,2,5-thiadiazolidine-1,1-dione

• Inchi： InChI=1S/C13H18N2O2S/c1-2-3-9-14-10-11-15(18(14,16)17)12-13-7-5-4-6-8-13/h2,4-8H,1,3,9-12H2
• InChI Key： JRFSIUMIUPMVEC-UHFFFAOYSA-N
• SMILES： C=CCCN1CCN(S1(=O)=O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 266.10889899g/mol
• Monoisotopic Mass: 266.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų
• XLogP3: 1.8